(S)-2-thienylphenylmethanol

• Molecular Formula: C11H10OS
• Molecular Weight: 190.26 g/mol
• IUPAC Name: (S)-phenyl(thiophen-2-yl)methanol
• InChI: InChI=1S/C11H10OS/c12-11(10-7-4-8-13-10)9-5-2-1-3-6-9/h1-8,11-12H/t11-/m0/s1
• InChI Key: AASDNBSTNIJBFZ-NSHDSACASA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H](C2=CC=CS2)O
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CS2)O

Description

(S)-2-Thienylphenylmethanol is a chiral secondary alcohol characterized by a thienyl group (a five-membered aromatic ring containing sulfur) and a phenyl group attached to a central carbon bearing a hydroxyl group. Its stereochemistry is defined by the (S)-configuration at the chiral center, which influences its physicochemical properties and reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks explicit data on (S)-2-thienylphenylmethanol. However, structural analogs such as (S)-2-methoxy-2-phenylethanol () and 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol () offer indirect insights into how substituents and stereochemistry affect chemical behavior. Below is a comparative analysis based on inferred structural and functional differences:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Chiral Center	Functional Groups	Potential Applications
(S)-2-Thienylphenylmethanol	Thienyl, Phenyl	Yes (S)	Hydroxyl	Asymmetric catalysis, Pharmaceuticals
(S)-2-Methoxy-2-phenylethanol	Methoxy, Phenyl	Yes (S)	Hydroxyl, Methoxy	Solvent, Fragrance synthesis
2-(2-[4-(...]ethoxy)ethanol	Phenoxy, Ethoxy, Branched alkyl	No	Hydroxyl, Ether	Surfactants, Industrial solvents

Key Observations:

Aromatic Substituent Effects: The thienyl group in (S)-2-thienylphenylmethanol introduces sulfur-based aromaticity, which may enhance coordination to metal catalysts (e.g., in asymmetric hydrogenation) compared to the purely hydrocarbon-based phenyl group in (S)-2-methoxy-2-phenylethanol.

Stereochemical Influence :

• Both (S)-configured alcohols (rows 1 and 2 in Table 1) are enantioselective in reactions, but the thienyl group’s electronic properties could modulate stereochemical outcomes differently than methoxy or ethoxy groups.

Functional Group Diversity: Ether-containing compounds like 2-(2-[4-(...)ethoxy)ethanol lack chirality but exhibit surfactant-like behavior due to their amphiphilic structure, contrasting with the chiral alcohols’ roles in enantioselective synthesis.

Research Findings and Limitations

• Synthesis Challenges: While (S)-2-methoxy-2-phenylethanol can be synthesized via asymmetric reduction of ketones or enzymatic resolution , the thienyl variant’s synthesis may require specialized catalysts (e.g., thiophene-compatible chiral ligands) due to steric and electronic differences.
• Thermodynamic Data Gap: No melting points, boiling points, or spectral data (e.g., NMR, IR) are provided in the evidence for (S)-2-thienylphenylmethanol, limiting quantitative comparisons.
• Biological Activity : Thienyl groups are associated with bioactivity in medicinal chemistry (e.g., antiviral or anticancer agents), but direct evidence for this compound’s pharmacological properties is absent.